Journal Name:Journal of Environmental Chemical Engineering
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Impact of partial encapsulation on the fire dynamics of an open-plan compartment with exposed timber ceiling and columns: CodeRed #04
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-01-21 , DOI: 10.1002/fam.3112
The use of mass timber in construction is becoming a compelling option when faced with the high carbon footprint of traditional concrete and steel production. However, fire safety standards are yet to evolve to support these designs. Encapsulation is commonly used to protect all, or some, of the timber surfaces and reduce the risks introduced. This paper presents the results from CodeRed #04, the final experiment of the CodeRed experimental campaign. This experiment was carried out inside a purpose-built facility to capture fire dynamics in large compartments with exposed timber. CodeRed #04 had identical characteristics to CodeRed #01 with the exception that ~50% of the cross-laminated timber (CLT) ceiling was encapsulated. The experiments were intentionally similar to the traveling fire experiments, x-ONE and x-TWO, which had a non-combustible ceiling to enable a direct comparison. The overall fire dynamics experienced in CodeRed #04, intersect the characteristics observed in CodeRed #01 and x-ONE and x-TWO.1. In CodeRed #04, there was a delay in the ignition of the CLT ceiling as the CLT directly above the crib was encapsulated. Once the CLT ceiling ignited, the fire spread rapidly throughout the compartment. The peak heat release rate (HRR) was estimated to be approximately 100 MW, a 17% decrease from CodeRed #01. Following CLT ignition the resulting fire duration, maximum temperatures, and heat fluxes were broadly similar to CodeRed #01. Flame heights of approximately 1.5 m were observed from the windows while flame heights of 2.5–3 m were observed in CodeRed #01. Therefore, flame heights were found to be comparable to x-TWO.1, though over a greater number of windows, reflecting the greater extent of simultaneous burning within the compartment. The average charring depth of the exposed CLT panels was ~25 mm, which is similar to that measured in CodeRed #01-suggesting that the fire severity near the ceiling was not strongly impacted by the 50% encapsulation of timber. No charring was observed where the ceiling was encapsulated and loaded service fixings installed through the encapsulation were found to be less likely to fail than when attached directly to the exposed timber. Smoldering was observed after the cessation of flaming and, in a few locations, was observed to progress through the thickness of the CLT panel and continue behind the encapsulation. This illustrates that, while encapsulation can succcessfully prevent flaming, it cannot be completely relied on to avoid smouldering. The findings from CodeRed #04 contribute to the development of evidence-based fire safety design methodologies for exposed mass timber buildings.
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Review and prospects of research on materials to prevent and extinguish mine fires
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-01-16 , DOI: 10.1002/fam.3127
Coal spontaneous combustion (CSC) has hindered the utilization of coal resources and the development of the global economy for centuries. At present, many materials are used for preventing and extinguishing CSC fires, and different types of materials have various sites of action. In this paper, research on CSC fire prevention and extinguishing materials is reviewed and proposed. The preparation schemes and effects of physical barrier materials, chemical inhibitors, composite materials, and other fields of fire prevention materials were discussed. The improved compounding schemes of CSC inhibiting materials were analyzed regarding the characteristics of base materials and material properties. It was found that in the field of fire prevention materials, plant extracts, hydrolyzed proteins, biomass, and other green recycling materials have gradually become the new trend in materials. The composite material has a synergistic physical barrier and chemical inhibition and has a good inhibitory effect on coal heat storage and group activation, which has become an inhibitory material that is highly concerning. CSC inhibiting technology involving microbial control has emerged and exhibits notable characteristics, including a green cycle and long action time, but its application still needs to control the coexistence of heterogeneous microorganisms and improve the environmental livability. High-quality firefighting materials, which are used in preventing battery fires, fighting building fires, inert coatings of cotton fabric, and other fields, have potential applicational value for CSC prevention. This review aims to provide new ideas for the research of CSC fireproof materials.
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Bond behaviour of rebar in concrete at elevated temperatures: A soft computing approach
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-12-19 , DOI: 10.1002/fam.3123
This paper assesses the capability of using a new data-driven approach to predict the bond strength between steel rebar and concrete subjected to high temperatures. The analysis has been conducted using a novel evolutionary polynomial regression analysis (EPR-MOGA) that employs soft computing techniques, and new correlations have been proposed. The proposed correlations provide better predictions and enhanced accuracy than existing approaches, such as classical regression analysis. Based on this novel approach, the resulting correlations have achieved a lower mean absolute error ( MAE $$ MAE $$ ), and root mean square error ( RMSE $$ RMSE $$ ), a mean ( μ $$ \mu $$ ) close to the optimum value (1.0) and a higher coefficient of determination (R2) compared to available correlations, which use classical regression analysis. Based on their enhanced performance, the proposed correlations can be used to obtain better optimised and more robust design calculations.
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An approach for developing probabilistic models for temperature-dependent properties of construction materials from fire tests and small data
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-11-15 , DOI: 10.1002/fam.3116
Probabilistic approaches provide a more realistic look into assessing structures under fire conditions and overcome some limitations observed in the more traditional (deterministic) approaches. These approaches have also been introduced to the fire engineering domain, for example, fire probabilistic risk analysis and probabilistic structural fire engineering. In order to perform probabilistic-based analysis, temperature-dependent probabilistic models for material properties are needed. This paper presents a methodology to develop temperature-dependent probabilistic models for the thermal and mechanical properties for commonly used construction materials, including normal-strength, high-strength, and high-performance concrete and mild, high-strength, and cold-formed steels. The presented approach analyzes a comprehensive list of surveyed experimental data at different temperature groups, tests the goodness of fit for a number of distributions, and derives a continuous function to quantify temperature-dependent parameters of the distribution. In addition, the newly derived models are also compared against those adopted by fire codes, and standards and others derived using machine learning. The newly developed models will complement existing efforts to facilitate probabilistic performance-based structural fire engineering.
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Study on the key parameters of vehicle fires for the growth stage in road tunnels
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1002/fam.3172
As the golden period for evacuation and rescue in road tunnel fires, the fire growth stage is indispensable for security. The key parameters of this stage must be clearly defined, including the maximum heat release rate (HRR), growth time, and growth coefficient. Based on the squared model, the correlations between the key parameters are investigated according to the existing fire tests of vehicle-related materials and actual vehicles or mock-ups. The maximum HRR and the growth coefficient of different types of vehicles are obtained. The results show that the maximum HRR is linearly related to the growth coefficient in the fire tests of vehicle-related materials. And it is logarithmically related in the fire tests of actual vehicles or mock-ups. The growth coefficient and growth time represent the possibility of a disaster. The larger the growth coefficient is or the shorter the growth time is, the greater the possibility is. The maximum HRR in a fire is 2 ~ 10 MW for a car, 10 ~ 50 MW for a bus, and 50 ~ 200 MW for a heavy goods vehicle. The growth coefficient in a fire is 0.003 ~ 0.013 kW/s2 for a car, 0.05 ~ 0.15 kW/s2 for a bus, and 0.2 ~ 0.3 kW/s2 for a heavy goods vehicle. The corresponding fire growth types are slow and medium, fast, fast, and ultra-fast, respectively. This study is beneficial for the establishment of the fire growth model and the setting of emergency response time.
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Flame retardancy, combustion, and ceramization behavior of ceramifiable flame-retardant room temperature vulcanized silicone rubber foam
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-05-20 , DOI: 10.1002/fam.3154
Two types of ceramifiable flame-retardant room temperature vulcanized (RTV) silicone rubber foam containing mica power (MP) were prepared by using glass powder (GP) as fluxing agents and aluminum hydroxide (ATH) as flame-retardant agent, respectively. The flame retardant, combustion behavior, and thermal stability of ceramifiable flame-retardant RTV silicone rubber foams were investigated. The results show that GP is not conducive to the flame retardancy and thermal stability improvement of the foams. On the contrary, MP and ATH can significantly improve the flame retardancy and thermal stability at high temperatures of the foams. The foams with addition of MP and ATH can reach to a high limiting oxygen index value of 35.8 with V-0 rating in the vertical combustion test, and the total heat release and total smoke production of the foams are 21.0% and 61.7% lower than of the pure RTV silicone rubber foam, respectively. Furthermore, the structural and morphological changes of the foams under different pyrolysis conditions were studied, so as to reveal its ceramifiable mechanism under different fire scenarios. The results show that GP does not promote the formation of more char residue during pyrolysis, but it can greatly lower the ceramifiable temperature, resulting in a superior ceramic phase char residue. The foams including MP and ATH have a high char residue content; nevertheless, a comparatively higher temperature is necessary to create ceramic phase char residue.
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The processes of firebrand deposition and accumulation from wind-driven firebrand showers
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1002/fam.3125
Firebrands, or smoldering and/or flaming particles, are in fact the main culprit to destroy structures in large outdoor fires. A recent comprehensive review of firebrand combustion reported that deposition and subsequent accumulation processes remain largely unexplored. As part of this work, a series of experiments were undertaken to investigate firebrand deposition and accumulation processes in the National Research Institute of Fire and Disaster (NRIFD)'s wind facility. A reduced-scale firebrand generator was utilized, and various flow obstructions were placed downstream of these firebrand generators to better understand these complex deposition processes. Results of these investigations for multiple wind speeds, firebrand size and mass distributions, and obstacle placement are presented and discussed.
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Smoldering ignition and emission dynamics of wood under low irradiation
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-09-03 , DOI: 10.1002/fam.3107
Wood is one of the longest-standing and sustainable construction and building materials, and has gained a new renaissance for high-rise buildings to achieve global carbon neutrality. However, wood can sustain both flaming and smoldering fires, and numerous timber structure fires have raised fire safety to be a public concern. This work investigates the smoldering ignition of wood blocks under long-lasting low-intensity irradiation and the robustness of smoldering fire after the removal of irradiation. We found a smoldering ignition map including three regimes, (i) no ignition, (ii) unsustained smoldering, and (iii) self-sustained smoldering. The minimum irradiation for smoldering ignition of wood is about 5.5 kW/m2 after heating for hours. Without sufficient and in-depth preheating, smoldering ignition cannot self-sustain without irradiation. The criteria for self-sustained smoldering on thick wood include the minimum surface temperature of 350 ± 20°C, the minimum smoldering front thickness of 30 ± 5 mm, and the minimum mass flux of 3.8 ± 0.4 g/m2 s before the irradiation is terminated. The CO/CO2 ratio of the smoldering wood under low irradiation varies between 0.1 and 0.2. This work helps evaluate the fire risk of wood materials and understand their burning behaviors under real fire scenarios.
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Review of the charring rates of different timber species
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1002/fam.3173
During a fire, the load-carrying cross section of timber members will reduce due to charring. This article summarizes experimental investigations into the charring rate of different timber species under standard fire conditions, identifies material properties that contribute to the variations of char rates across the different species, and evaluates the applicability of prescribed charring rates to solid timber, cross-laminated timber (CLT), and glulam exposed to standard fires. Data from the literature showed that density had the greatest impact on charring rate. The charring rate of timber decreased with increasing density, particularly timber densities >700 kg/m3. Prescribed charring rates from current design standards provide reasonable estimates of the average charring rate of timber with densities <700 kg/m3 exposed to standard fire curves. A linear charring rate of 0.65 mm/min was found to be suitable for CLT and glulam exposed to a standard fire for up to 180 min if the CLT did not experience char fall-off. The National Design Specification nonlinear charring model may underestimate the char depth of glulam exposed to standard fire curves for longer than 60 min; however, the percent underestimation was small and limited data was available. The review demonstrated the need for data on the char depths of glulam and CLT exposed to standard fire curves for longer than 60 min and particularly for longer than 120 min.
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Geometrical and environmental effect on fire behaviour of polyurethane foam slabs
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-02-21 , DOI: 10.1002/fam.3133
This study presents the results of a set of large-scale fire tests performed on horizontal polyurethane foam slabs. Slab thickness, ignition location, and environment (free burn or corner wall) were varied over 23 individual tests. In a continuation of a previous study by the authors, four different slab thicknesses, five different ignition locations, and three environmental modification combinations were tested to examine the potential effects these parameters may have on the test outcomes. Wall configurations were composed of either gypsum plaster board or particle board wall linings and enclosed two sides of the foam slabs. The results obtained were heat release rate, peak HRR, total heat release, and effective heat of combustion, smoke production rate, total smoke production, specific extinction area and soot yield along with flame spread rate calculations obtained using a specifically designed sample tray. These were then analysed to quantify the effects of the test input parameter changes. Results highlight the influence of test input parameter changes on almost all the chosen fire metrics analysed. Slab thickness showed relatively straight forward linear changes to global metrics such as total heat release and total smoke production, while effective heat of combustion showed no change. The smoke production parameters of specific extinction area and soot yield showed minor trends towards higher values with increased slab thickness. Flame spread rates also showed an increased velocity with thicker slabs. Changes to the environment surrounding the foam slabs, from a free-burning scenario to a corner wall configuration that obstructed two sides of the foam slab generally resulted in faster growth of HRR and higher peak values when compared to the free-burn tests. This outcome was most obvious for the wall tests using combustible materials, where growth rates were comparative to an ultra-fast t^2 fire, and peak HRR value rose to over triple that of the free-burn test results. Flame spread rates were highly impacted by the addition of a corner wall, spread rates increased, and the overall pattern of spread rates across the face of the slabs changed entirely. The influence on smoke production values was minor, and for other smoke metrics, the scenario changes showed little influence. However, the values obtained for soot yields were approximately an order of magnitude lower than those given in standard reference books, such as the SFPE handbook for flexible polyurethane foam. This was an interesting additional finding as soot yield values are often directly used in CFD models to simulate smoke spread and determine life safety criteria in fire safety engineering (FSE).
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